Cas no 5707-69-7 (Drazoxolon)

• Product Name: Drazoxolon
• CAS No: 5707-69-7
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 369477
• PubChem ID: 329754952
• Update Time: 2025-07-19

Drazoxolon Chemical and Physical Properties

Names and Identifiers

• 4,5-Isoxazoledione,3-methyl-, 4-[2-(2-chlorophenyl)hydrazone]
• (4Z)-4-[(2-chlorophenyl)hydrazinylidene]-3-methyl-1,2-oxazol-5-one
• DRAZOXOLON
• (4Ξ)-4-[(2-chlorophenyl)hydrazinylidene]-3-methyl-1,2-oxazol-5(4H)-one
• (EZ)-4-(2-chlorophenylhydrazono)-3-methyl-1,2-oxazol-5(4H)-one
• (EZ)-4-(2-chlorophenylhydrazono)-3-methylisoxazol-5(4H)-one
• 3-methyl-4,5-isoxazoledione 4-[(2-chlorophenyl)hydrazone]
• Caswell No. 207C
• Drazoxolone
• Ganocide
• Mil-col
• PP781
• Saisan
• Sopracol
• Sopracol 781
• 4-o-Chlorophenylhydrazono-3-methyl-5-isoxazolone
• Hydrazolon
• JF 1633
• JF 2067
• JF 800
• Mil-Col (pesticide)
• Milcol
• R 22395
• PP 781
• FT-0771219
• SCHEMBL162884
• AKOS040744711
• 4,5-Isoxazoledione, 3-methyl-, 4-((2-chlorophenyl)hydrazone)
• 4,5-Isoxazoledione, 3-methyl-, 4-[(o-chlorophenyl)hydrazone]
• EINECS 227-197-8
• Drazoxolan
• SCHEMBL55516
• CHEBI:82071
• NS00004431
• R-22395
• 3-Methyl-2-isoxazoline-4,5-dione 4-((2-chlorophenyl)hydrazone)
• AKOS015902985
• 3-Methyl-4-((o-chlorophenyl)hydrazone)-4,5-isoxazoledione
• DTXSID3041908
• JF-1633
• 4-[2-(2-Chlorophenyl)hydrazinylidene]-3-methyl-1,2-oxazol-5(4H)-one
• 4,5-Isoxazoledione, 3-methyl-, 4-[(2-chlorophenyl)hydrazone]
• UNII-8B76Z92B5M
• 4,5-ISOXAZOLEDIONE, 3-METHYL-, 4-(2-(2-CHLOROPHENYL)HYDRAZONE)
• DTXSID10859925
• AKOS005439133
• 4-((o-Chlorophenyl)hydrazono)-3-methyl-2-isoxazolin-5-one
• DRAZOXOLON [ISO]
• 4-(2-Chlorophenylhydrazone)-3-methyl-5-isoxazolone
• 3-Methyl-4-[(2-chlorophenyl)hydrazone]-4,5-isoxazoledione
• 4-[2-(2-chlorophenyl)diazen-1-yl]-3-methyl-2,5-dihydro-1,2-oxazol-5-one
• 4-(2-Chlorophenylhydrazono)-3-methyl-5(4H)-isoxazolone
• Drazoxolon, PESTANAL(R), analytical standard
• 3-Methyl-4-(o-chlorophenylhydrazono)-5-isoxazolone
• 4,5-Isoxazoledione, 3-methyl-, 4-((o-chlorophenyl)hydrazone)
• 3-Methyl-4,5-isoxazoledione 4-((o-chlorophenyl)hydrazone)
• (Z)-4-(2-(2-chlorophenyl)hydrazono)-3-methylisoxazol-5(4H)-one
• 3-METHYL-4-(2-CHLOROPHENYLHYDRAZONO)-2-ISOXAZOLIN-5-ONE
• 3-Methyl-4,5-isoxazoledione 4-((2-chlorophenyl)hydrazone)
• 4-[(2-chlorophenyl)diazenyl]-3-methyl-2H-1,2-oxazol-5-one
• 5707-69-7
• C18929
• Drazoxolon [BSI:ISO]
• DRAZOXOLON [MI]
• EPA Pesticide Chemical Code 207400
• Q27155725
• 8B76Z92B5M
• Drazoxolon

• MDL： MFCD00144225
• Inchi： 1S/C10H8ClN3O2/c1-6-9(10(15)16-14-6)13-12-8-5-3-2-4-7(8)11/h2-5,14H,1H3/b13-12+
• InChI Key： ZRGHYHHYHYAJBT-OUKQBFOZSA-N
• SMILES： ClC1C=CC=CC=1/N=N/C1C(=O)ONC=1C

Computed Properties

• Exact Mass: 237.03100
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 2.7
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Color/Form: NA
• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168 ºC
• Boiling Point: 321.8±44.0 °C at 760 mmHg
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: 1.5790 (estimate)
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 63.05000
• LogP: 1.54920
• Merck: 13,3478

Drazoxolon Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H410
• Warning Statement： P273-P301+P310-P501
• Hazardous Material transportation number：2588
• WGK Germany：3
• Hazard Category Code： 25-50/53
• Safety Instruction： S22; S24; S36/37; S45; S60; S61
• RTECS：NY2800000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 orally in female rats, mice: 126, 129 mg/kg (Clark, McElligott)
• Risk Phrases：R25; R50/53
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on Drazoxolon

Drazoxolon (CAS No. 5707-69-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Drazoxolon, chemically identified by the CAS number 5707-69-7, is a compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, with its unique molecular structure and pharmacological properties, has been the subject of extensive studies aiming to elucidate its mechanisms of action and potential therapeutic applications. The Drazoxolon molecule, characterized by its specific chemical formula and functional groups, exhibits intriguing interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in the field of molecular pharmacology have brought new insights into the potential of Drazoxolon. Researchers have been particularly interested in its ability to modulate certain enzymatic pathways, which could have implications in the treatment of various metabolic disorders. The compound's structural features allow it to interact with specific proteins and enzymes, leading to altered cellular signaling cascades. These interactions have been a focal point in recent studies, where researchers are exploring how Drazoxolon can be optimized for therapeutic efficacy.

The pharmacokinetic profile of Drazoxolon is another area of intense investigation. Studies have shown that the compound exhibits a moderate solubility in water and lipids, which influences its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these pharmacokinetic parameters is crucial for developing dosing regimens that maximize therapeutic benefits while minimizing side effects. Advanced computational models are being employed to predict how Drazoxolon behaves within the body, aiding in the design of more effective drug formulations.

In addition to its pharmacological properties, Drazoxolon has shown promise in preclinical studies as a potential treatment for certain inflammatory conditions. The compound's ability to inhibit specific inflammatory pathways has been observed in cell culture and animal models, suggesting its potential as an anti-inflammatory agent. These findings have prompted researchers to investigate further into its mechanisms of action, particularly how it interacts with nuclear factor kappa B (NF-κB) pathways, which are central to many inflammatory responses.

The synthesis and characterization of Drazoxolon have also been areas of active research. Chemists have developed novel synthetic routes that improve yield and purity, making it more feasible for large-scale production. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structural integrity of the compound. These advancements in synthetic chemistry and analytical methods have laid a solid foundation for further exploration of Drazoxolon's applications.

One of the most exciting developments in recent years is the exploration of Drazoxolon's potential in combination therapies. Researchers are investigating how it can be used alongside other compounds to enhance therapeutic outcomes. For instance, studies suggest that combining Drazoxolon with certain antioxidants may amplify its protective effects against oxidative stress-induced damage. This approach holds promise for treating conditions where multiple pathological processes are involved.

The regulatory landscape for Drazoxolon is also evolving. As more data becomes available on its safety and efficacy, regulatory agencies are reassessing its potential for clinical use. This includes evaluating its suitability for different patient populations and conditions. The process involves rigorous testing through clinical trials, where researchers assess both the short-term and long-term effects of the compound. These trials are essential for ensuring that Drazoxolon can be safely integrated into clinical practice.

Future directions in Drazoxolon research include exploring its role in personalized medicine. By understanding how genetic variations influence individual responses to the compound, researchers can tailor treatments to meet specific patient needs. This personalized approach could significantly improve outcomes for patients suffering from conditions where traditional treatments have limited efficacy.

The industrial applications of Drazoxolon are also being considered beyond pharmaceuticals. Its unique chemical properties make it a candidate for use in materials science and biotechnology. For example, researchers are investigating how it can be incorporated into biomaterials to enhance their functionality or stability. Such applications could lead to innovative solutions in various industries.

In conclusion, Drazoxolon (CAS No. 5707-69-7) represents a fascinating compound with diverse potential applications in chemical and pharmaceutical research. Its ability to modulate biological pathways, combined with advancements in synthesis and analytical techniques, positions it as a promising candidate for further development. As research continues to uncover new insights into its properties and applications, Drazoxolon is poised to play a significant role in addressing various health challenges.